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Compound of Interest

Compound Name: Centrinone

Cat. No.: B606597 Get Quote

Essential guidance for the safe and compliant disposal of Centrinone, ensuring the protection

of personnel and the environment.

For researchers, scientists, and drug development professionals, adherence to proper chemical

waste disposal protocols is a critical component of laboratory safety and regulatory compliance.

This document provides a comprehensive, step-by-step guide for the proper disposal of

Centrinone, a selective inhibitor of Polo-like kinase 4 (PLK4).

Immediate Safety and Handling Precautions
While Centrinone is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), it is imperative to handle it with care, following standard laboratory

safety protocols.[1] Always wear appropriate personal protective equipment (PPE), including

safety glasses, gloves, and a lab coat, when handling Centrinone in its solid form or in

solution.

Disposal of Centrinone Waste
The appropriate disposal method for Centrinone depends on its physical state (solid or in

solution) and the solvent used.

Solid Centrinone Waste
Unused or expired solid Centrinone should be disposed of as non-hazardous chemical waste.
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Procedure:

Containerization: Place the solid Centrinone waste in a clearly labeled, sealed, and

chemically compatible container.

Labeling: The label should clearly identify the contents as "Centrinone Waste" and include

the date of disposal.

Institutional Guidelines: Follow your institution's specific guidelines for the disposal of non-

hazardous solid chemical waste. This typically involves collection by the Environmental

Health and Safety (EHS) department or a designated waste management contractor. Do not

dispose of solid chemical waste in the regular trash unless explicitly permitted by your

institution.

Centrinone Solutions
Centrinone is frequently dissolved in solvents such as Dimethyl Sulfoxide (DMSO). The

disposal of these solutions must be handled with consideration for the hazards associated with

the solvent.

Disposal of Centrinone-DMSO Solutions:

DMSO is a combustible liquid and can facilitate the absorption of other chemicals through the

skin. Therefore, Centrinone-DMSO solutions should be treated as hazardous waste.

Procedure:

Collection: Collect all Centrinone-DMSO waste in a designated, leak-proof, and chemically

compatible waste container.

Labeling: Clearly label the container as "Hazardous Waste: Centrinone in DMSO." Also,

indicate the approximate concentration of Centrinone and the volume of the solution.

Segregation: Do not mix Centrinone-DMSO waste with other waste streams unless

permitted by your institution's EHS department.

Storage: Store the waste container in a designated satellite accumulation area, away from

sources of ignition.
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Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

department. The preferred method of disposal for DMSO-containing waste is typically

incineration by a licensed hazardous waste disposal company.

Disposal of Aqueous Centrinone Solutions:

For dilute, non-hazardous aqueous solutions of Centrinone, disposal down the sanitary sewer

may be an option, but this is highly dependent on local regulations and institutional policies.

Procedure:

Consult EHS:Always consult with your institution's EHS department before disposing of any

chemical waste down the drain.

Neutralization: If approved, you may be required to neutralize the pH of the solution to within

a permissible range (typically between 6 and 9) before disposal.

Dilution: Flush the drain with copious amounts of water during and after disposal to ensure

adequate dilution.

Disposal of Contaminated Labware
Labware that has come into contact with Centrinone, such as pipette tips, centrifuge tubes,

and glassware, must be decontaminated or disposed of properly.

Procedure for Disposable Labware (e.g., pipette tips, plastic tubes):

Segregation: Collect all disposables contaminated with Centrinone, particularly from

Centrinone-DMSO solutions, in a designated hazardous waste container.

Labeling: Label the container as "Hazardous Waste: Labware contaminated with Centrinone
in DMSO."

Disposal: Dispose of the container through your institution's hazardous waste management

program.

Procedure for Reusable Labware (e.g., glassware):
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Decontamination: Rinse the glassware thoroughly with an appropriate solvent (e.g., ethanol

or acetone) to remove any residual Centrinone. Collect the rinsate as hazardous waste.

Washing: After the initial rinse, wash the glassware with soap and water.

Final Rinse: Perform a final rinse with deionized water.

Summary of Disposal Procedures
Waste Type Disposal Method Key Considerations

Solid Centrinone
Non-hazardous chemical

waste collection

Label clearly; follow

institutional guidelines.

Centrinone in DMSO
Hazardous waste collection

(incineration)

Treat as hazardous due to

DMSO; do not drain dispose.

Aqueous Centrinone
Consult EHS for drain disposal

approval

May require neutralization and

dilution.

Contaminated Disposables Hazardous waste collection
Segregate and label

appropriately.

Contaminated Glassware Decontaminate and wash
Collect solvent rinsate as

hazardous waste.

Centrinone Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Centrinone waste.
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Centrinone Disposal Workflow
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Caption: Decision workflow for the safe disposal of Centrinone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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